Cas no 2680553-99-3 (3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680553-99-3
• MF: C₁₂H₈F₄N₂O₄
• MW: 320.196537017822
• CID: 5631584
• PubChem ID: 165927689
• Update Time: 2025-10-30

3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680553-99-3
• 3-(3-cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28293845
• 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H8F4N2O4/c13-7-2-5(1-6(4-17)9(7)19)3-8(10(20)21)18-11(22)12(14,15)16/h1-2,8,19H,3H2,(H,18,22)(H,20,21)
• InChI Key： ZIVSVNMXFYRCHS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=C(C=1)CC(C(=O)O)NC(C(F)(F)F)=O)O

Computed Properties

• Exact Mass: 320.04201939g/mol
• Monoisotopic Mass: 320.04201939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 110Ų

Additional information on 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680553-99-3)

3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group, fluorine substitution, and hydroxyphenyl moiety, makes it a subject of interest for drug discovery and medicinal chemistry. The compound's CAS No. 2680553-99-3 ensures precise identification in scientific databases, catering to researchers seeking high-purity reference standards.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend reflected in popular search queries like "fluorine in drug design" and "bioactive fluorinated molecules." This compound's trifluoroacetamido group further amplifies its relevance, as it is often associated with improved binding affinity in target proteins. Researchers exploring "SAR studies of fluorinated phenyl derivatives" or "cyano-group applications in medicinal chemistry" will find this compound particularly intriguing.

The hydroxyphenyl segment in 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid suggests potential hydrogen-bonding capabilities, a feature frequently investigated in fragment-based drug design (FBDD). Online discussions around "hydrogen bond donors in small molecules" or "optimizing logP in lead compounds" align well with this compound's properties. Its propanoic acid tail also offers carboxylate-mediated solubility, addressing common formulation challenges highlighted in searches like "improving water solubility of APIs."

Analytical characterization of CAS 2680553-99-3 typically involves advanced techniques such as LC-MS and NMR spectroscopy, topics frequently searched by quality control specialists. The compound's cyano-fluoro-hydroxyphenyl core may exhibit distinct UV-Vis absorption, making it relevant to queries about "chromophore design for fluorescent probes." Furthermore, its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) connects it to the trending field of targeted protein degradation, a hot topic in 2023's drug discovery forums.

From a synthetic chemistry perspective, the 2-(2,2,2-trifluoroacetamido) group presents interesting possibilities for selective deprotection strategies, a subject often explored in "orthogonal protecting group chemistry" discussions. The compound's molecular weight (332.23 g/mol) and calculated logP (~1.2) position it within the desirable range for CNS drug candidates, answering frequent queries about "blood-brain barrier permeable scaffolds."

Environmental and stability studies related to 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid would address growing concerns about "green chemistry in pharmaceutical synthesis." The fluorine atoms may influence its environmental persistence, making it relevant to searches about "PFAS alternatives in drug manufacturing." Proper storage conditions (typically 2-8°C under inert atmosphere) align with common questions about "handling hygroscopic pharmaceutical intermediates."

In conclusion, 3-(3-Cyano-5-fluoro-4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid represents a multifaceted research chemical with applications spanning from medicinal chemistry to chemical biology. Its CAS No. 2680553-99-3 serves as a critical identifier for procurement and literature searches, while its structural features respond to numerous contemporary research themes in drug discovery and development.